Cas no 148625-77-8 (Fmoc-L-Prolinol)

• Product Name: Fmoc-L-Prolinol
• CAS No: 148625-77-8
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD00235942
• CID: 139193
• PubChem ID: 57650936
• Update Time: 2025-06-08

Fmoc-L-Prolinol Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Prolinol
• Fmoc-Prolinol
• (S)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylicacid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
• FMOC-PRO-OL
• H-Trp-OH
• N-Fmoc-L-prolinol
• (+)-(S)-(N-9-fluorenylmethoxycarbonyl)prolinol
• (S)-1-Fmoc-2-pyrrolidinemethanol
• [(S)-N-(fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]methanol
• 47384_ALDRICH
• 47384_FLUKA
• AC1LEMH2
• AmbotzFAL1002
• N-(9-fluorenylmethoxycarbonyl)-L-prolinol
• FMOC-L-PRO-OL
• N-ALPHA-FMOC-L-PROLINOL
• (S)-Boc-2-pyrrolidinemethanol
• (S)-N-FMOC-2-PYRROLIDINEMETHANOL
• (S)-1-Fmoc-2-(hydroxymethyl)-pyrrolidine
• HJUXXCOVGMCKQL-AWEZNQCLSA-N
• ZB002179
• ST24035695
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-prolinol
• J
• DTXSID60350932
• 9H-fluoren-9-ylmethyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• J-008495
• 1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-,9H-fluoren-9-ylmethyl ester,(2S)-
• N-Fmoc-L-prolinol, >=98.0% (HPLC)
• MFCD00235942
• (9H-fluoren-9-yl)methyl (2S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• EN300-7244025
• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-, 9H-fluoren-9-ylmethyl ester, (2S)-
• (9H-Fluoren-9-yl)methyl (S)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• DS-16175
• CS-W011990
• AKOS010365906
• SCHEMBL14891093
• 148625-77-8

• MDL： MFCD00235942
• Inchi： 1S/C20H21NO3/c22-12-14-6-5-11-21(14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,22H,5-6,11-13H2/t14-/m0/s1
• InChI Key： HJUXXCOVGMCKQL-AWEZNQCLSA-N
• SMILES： O(C(N1CCC[C@H]1CO)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 323.15223
• Monoisotopic Mass: 323.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90 ºC
• Boiling Point: 504.6±23.0 °C at 760 mmHg
• Flash Point: 259.0±22.6 °C
• Refractive Index: 1.616
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• PSA: 49.77
• LogP: 3.33010
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Fmoc-L-Prolinol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-L-Prolinol

Fmoc-L-Prolinol (CAS No. 148625-77-8): A Versatile Building Block in Peptide Chemistry and Drug Discovery

Fmoc-L-Prolinol (CAS No. 148625-77-8) is a crucial intermediate in the field of peptide chemistry and drug discovery. This compound, formally known as 9H-fluoren-9-ylmethoxycarbonyl-L-prolinol, is widely used for the synthesis of complex peptides and small molecules due to its unique chemical properties and reactivity. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is particularly valuable in solid-phase peptide synthesis (SPPS) and solution-phase synthesis, providing excellent stability and ease of deprotection under mild conditions.

The Fmoc protecting group is a key feature of Fmoc-L-Prolinol. It is widely used in peptide synthesis because it can be selectively removed under mild basic conditions, such as treatment with piperidine in dimethylformamide (DMF). This selective deprotection allows for the sequential addition of amino acids, making it an essential tool in the synthesis of peptides with high purity and yield. The L-Prolinol moiety, on the other hand, provides a versatile platform for further functionalization, enabling the creation of a wide range of bioactive molecules.

Recent advancements in the field have highlighted the importance of Fmoc-L-Prolinol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc-L-Prolinol as a key intermediate in the synthesis of a new class of peptidomimetics with potent anti-cancer activity. These peptidomimetics were designed to mimic the structure and function of natural peptides, but with improved stability and pharmacokinetic properties. The researchers found that the use of Fmoc-L-Prolinol facilitated the efficient synthesis of these compounds, leading to significant improvements in their therapeutic potential.

In another study, published in Bioorganic & Medicinal Chemistry Letters, Fmoc-L-Prolinol was utilized to synthesize a series of proline-based inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation has emerged as a promising strategy for treating various diseases, including cancer and neurodegenerative disorders. The researchers reported that the use of Fmoc-L-Prolinol allowed for the precise control over the stereochemistry and functionalization of the proline residue, resulting in highly potent and selective inhibitors.

The versatility of Fmoc-L-Prolinol extends beyond its use in peptide synthesis. It has also found applications in the development of small molecule drugs. For example, a recent study published in Organic & Biomolecular Chemistry described the use of Fmoc-L-Prolinol as a key intermediate in the synthesis of a novel class of G-quadruplex stabilizers. G-quadruplexes are four-stranded DNA structures that play important roles in gene regulation and have been implicated in various diseases. The researchers found that Fmoc-L-Prolinol provided a robust platform for the design and synthesis of these stabilizers, which showed promising activity in stabilizing G-quadruplexes and inhibiting cancer cell growth.

The chemical properties of Fmoc-L-Prolinol make it an ideal building block for various synthetic strategies. Its reactivity with different functional groups allows for the introduction of diverse substituents, enabling the creation of complex molecular architectures. Additionally, its stability under various reaction conditions ensures high yields and purity in synthetic processes. These attributes have made Fmoc-L-Prolinol an indispensable tool in both academic research and industrial drug discovery.

In conclusion, Fmoc-L-Prolinol (CAS No. 148625-77-8) is a highly versatile compound with significant applications in peptide chemistry and drug discovery. Its unique combination of chemical properties and reactivity makes it an essential intermediate for the synthesis of bioactive molecules with therapeutic potential. Ongoing research continues to explore new applications and improve synthetic methods involving Fmoc-L-Prolinol, further solidifying its importance in the field.